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Technical Support Center: 50x TAE Buffer
This guide provides troubleshooting and frequently asked questions regarding the storage and

handling of 50x Tris-Acetate-EDTA (TAE) buffer to prevent precipitation, a common issue

encountered in laboratory settings.

Frequently Asked Questions (FAQs)
Q1: What is 50x TAE buffer and why does it sometimes form a precipitate?

A1: 50x TAE buffer is a concentrated stock solution used for agarose gel electrophoresis of

nucleic acids.[1] It is composed of Tris base, acetic acid, and EDTA.[2] Precipitation can occur

because the high concentration of solutes, particularly EDTA, can exceed their solubility limits,

especially if the buffer is stored at cool temperatures or if the pH is not optimal during

preparation. EDTA, for instance, requires a pH of approximately 8.0 to fully dissolve.[2]

Q2: What is the correct way to store 50x TAE buffer to prevent precipitation?

A2: To prevent precipitation, 50x TAE buffer should be stored at room temperature (15°C to

25°C) in a tightly sealed container.[3][4] Avoid refrigerating or storing the buffer in cold

environments, as lower temperatures decrease the solubility of its components, leading to the

formation of crystals or a cloudy appearance.

Q3: My 50x TAE buffer has already formed a precipitate. Can I still use it?
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A3: Yes, the buffer is typically salvageable. If you observe a precipitate, gently warm the

solution in a 37°C water bath and stir or shake it until the precipitate completely redissolves.[5]

[6] Ensure the solution is clear and homogenous before diluting it to the 1x working

concentration.

Q4: What is the shelf life of 50x TAE buffer?

A4: When stored correctly at room temperature, a properly prepared 50x TAE stock solution is

very stable and can last for many months to several years without degradation.[7][8] However,

if the solution becomes cloudy or shows signs of microbial growth, it should be discarded.[5]

The 1x working solution is much more susceptible to contamination and should be prepared

fresh or replaced weekly.[8]

Troubleshooting Guide: Precipitate in 50x TAE
Buffer
Use this guide to diagnose and resolve issues with 50x TAE buffer precipitation.
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Symptom Possible Cause Solution

White, crystalline precipitate

forms in the bottle.

The buffer was stored below

the recommended room

temperature.

1. Warm the buffer to 37°C.

[5]2. Stir or mix until the

precipitate is fully dissolved.3.

Store at room temperature (15-

25°C) going forward.

The buffer appears cloudy or

hazy after preparation.

Incomplete dissolution of

reagents during preparation,

especially EDTA.

1. Ensure the pH of the EDTA

stock solution is ~8.0 before

adding it to the Tris/acetic acid

mixture.[2]2. Stir the solution

on a magnetic stirrer until all

components are completely

dissolved.[9]3. Optional: Filter

the buffer through a 0.20 µm

filter to remove any micro-

precipitates.[10]

The buffer repeatedly forms a

precipitate even when stored

at room temperature.

The quality of the water or

reagents may be low, or the

final pH of the solution is

incorrect.

1. Remake the buffer using

high-purity, deionized water

and analytical-grade

reagents.2. While the final pH

of 50x TAE is not typically

adjusted, ensure your EDTA

stock is at pH 8.0.[2]

Experimental Protocols
Protocol for Preparation of 1 L of 50x TAE Buffer
This protocol is designed to minimize the risk of precipitation.

Materials:

Tris base: 242 g

Glacial Acetic Acid: 57.1 mL
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0.5 M EDTA, pH 8.0 solution: 100 mL

High-purity, deionized water (ddH₂O or Milli-Q)

Procedure:

Add 242 g of Tris base to a clean 1 L glass beaker or bottle.[4]

Add approximately 700 mL of deionized water.

Place a magnetic stir bar in the container and stir on a magnetic plate until the Tris base is

completely dissolved.[4]

Carefully add 57.1 mL of glacial acetic acid to the solution.

Add 100 mL of 0.5 M EDTA (pH 8.0) solution.

Continue stirring until the solution is homogenous.

Transfer the solution to a 1 L graduated cylinder and add deionized water to bring the final

volume to exactly 1 L.[2]

Transfer to a labeled, sealed container for storage at room temperature.

Visual Workflow
The following diagram illustrates the decision-making process when dealing with precipitated

50x TAE buffer.
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Start: Observe 50x TAE Buffer

Is there a precipitate?

Warm buffer to 37°C and mix

Yes

Buffer is ready for use.
Store at Room Temperature.

No

Is precipitate dissolved?

Yes

Precipitate will not dissolve.
Discard and prepare fresh buffer.

No

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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